Cas no 2171949-33-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid)

4-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its structure incorporates a sterically hindered 2,2,4-trimethylpentanamide group, enhancing stability and controlling conformational flexibility during solid-phase peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly valuable for introducing hydrophobic or branched modifications into peptide sequences, improving resistance to enzymatic degradation. Its optimized design ensures high coupling efficiency while minimizing side reactions, making it suitable for synthesizing complex peptides with tailored physicochemical properties. The product is rigorously characterized for purity and consistency, meeting the demands of advanced peptide research and pharmaceutical development.
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid structure
2171949-33-8 structure
Product Name:4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid
CAS No:2171949-33-8
MF:C27H34N2O5
MW:466.569267749786
CID:5846298
PubChem ID:165555300
Update Time:2025-06-13

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid
    • 2171949-33-8
    • 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
    • EN300-1554182
    • Inchi: 1S/C27H34N2O5/c1-17(2)24(27(3,4)25(32)28-15-9-14-23(30)31)29-26(33)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22,24H,9,14-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)
    • InChI Key: BGJUXRDWRTZSBY-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(C)C)C(C(NCCCC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1554182-0.05g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
0.05g
$2829.0 2023-06-05
Enamine
EN300-1554182-0.1g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
0.1g
$2963.0 2023-06-05
Enamine
EN300-1554182-0.25g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
0.25g
$3099.0 2023-06-05
Enamine
EN300-1554182-0.5g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
0.5g
$3233.0 2023-06-05
Enamine
EN300-1554182-1.0g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
1g
$3368.0 2023-06-05
Enamine
EN300-1554182-2.5g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
2.5g
$6602.0 2023-06-05
Enamine
EN300-1554182-5.0g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
5g
$9769.0 2023-06-05
Enamine
EN300-1554182-10.0g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
10g
$14487.0 2023-06-05
Enamine
EN300-1554182-50mg
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
50mg
$2829.0 2023-09-25
Enamine
EN300-1554182-100mg
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]butanoic acid
2171949-33-8
100mg
$2963.0 2023-09-25

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid (CAS: 2171949-33-8)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid (CAS: 2171949-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings and highlight the potential implications for future research and development.

One of the key areas of investigation has been the role of this compound in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is particularly advantageous due to its stability under basic conditions and ease of removal under mild conditions. Recent advancements have demonstrated its utility in the synthesis of complex peptides with high yield and purity, which is crucial for the development of peptide-based therapeutics. Researchers have also noted its compatibility with automated synthesis platforms, further enhancing its appeal for large-scale production.

In addition to its applications in peptide synthesis, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid has been investigated for its potential as a modulator of enzymatic activity. Preliminary studies suggest that this compound can act as an inhibitor for specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. The trimethylpentanamidobutanoic acid moiety is believed to contribute to its binding affinity and selectivity, although further structural optimization may be required to enhance its pharmacological properties.

Another notable development is the exploration of this compound in targeted drug delivery systems. Its structural versatility allows for conjugation with various drug molecules, enabling the design of prodrugs with improved bioavailability and reduced off-target effects. Recent in vitro and in vivo studies have shown promising results, particularly in the context of cancer therapy, where the compound has been used to deliver cytotoxic agents selectively to tumor cells. These findings underscore its potential as a versatile tool in precision medicine.

Despite these advancements, challenges remain in the widespread adoption of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid. Issues such as scalability, cost-effectiveness, and long-term stability need to be addressed to facilitate its transition from laboratory research to clinical applications. Ongoing research efforts are focused on optimizing synthetic routes and evaluating the compound's safety profile in preclinical models.

In conclusion, the recent studies on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidobutanoic acid (CAS: 2171949-33-8) highlight its multifaceted applications in chemical biology and pharmaceutical research. From peptide synthesis to enzyme modulation and drug delivery, this compound offers a wealth of opportunities for innovation. Future research should aim to address the existing challenges and explore its potential in emerging therapeutic areas, paving the way for its integration into next-generation medical treatments.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.